N-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H18N4OS/c23-18(17-2-1-11-24-17)20-9-10-22-16(14-3-4-14)12-15(21-22)13-5-7-19-8-6-13/h1-2,5-8,11-12,14H,3-4,9-10H2,(H,20,23)
• InChI Key: DDBPKNGZNZZVRR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)C3=CC=CS3)C4=CC=NC=C4
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol
• CAS No.: 1797672-52-6

Description

N-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H18N4OS and its molecular weight is 338.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Derivative Formation

Research on related chemical structures to N-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide has contributed significantly to the field of heterocyclic synthesis. For instance, studies have shown the utility of thiophenylhydrazonoacetates in the synthesis of various heterocyclic compounds including pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. This demonstrates the potential of utilizing similar chemical structures in the synthesis of a wide range of heterocyclic compounds, which are crucial in the development of pharmaceuticals and agrochemicals (Mohareb et al., 2004).

Antimicrobial and Antitumor Activity

Compounds structurally related to this compound have been evaluated for their biological activities. For example, thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, highlighting the potential of such compounds in developing new antituberculosis therapies. This research underscores the importance of exploring the biological activities of these compounds, as they could lead to the development of new treatments for infectious diseases (Jeankumar et al., 2013).

Molecular Design and Drug Discovery

The exploration of this compound and its analogues in scientific research also extends to their use in drug discovery. The design and synthesis of novel compounds based on this structure have been integral in identifying potential therapeutic agents. For instance, the synthesis and characterization of thiophene-based heterocycles reveal the compound's versatility in creating diverse bioactive molecules, which could be pivotal in developing new drugs with enhanced efficacy and safety profiles (Mabkhot et al., 2017).